Ethyl 5H-[1,3]dioxolo[4,5-f]indole-6-carboxylate

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: ethyl 5H-[1,3]dioxolo[4,5-f]indole-6-carboxylate
• InChI: InChI=1S/C12H11NO4/c1-2-15-12(14)9-3-7-4-10-11(17-6-16-10)5-8(7)13-9/h3-5,13H,2,6H2,1H3
• InChI Key: HQROUPSKLADEET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC3=C(C=C2N1)OCO3

Description

Ethyl 5H-[1,3]dioxolo[4,5-f]indole-6-carboxylate is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of (Z)-ethyl 2-azido-3-(benzo[d][1,3]dioxol-5-yl)acrylate (I-4a: 0.6 g, 1.532 mmol) in xylene (20 mL) was maintained at 150° C. for 3 h. Xylene was distilled out completely and the crude compound was purified by column chromatography over silica gel (100-200 mesh) using a solvent gradient of 8-10% ethyl acetate in petroleum ether as eluent to afford 0.4 g (75%) of ethyl 5H-[1,3]dioxolo[4,5-f]indole-6-carboxylate (I-4b) as a pale yellow solid.